Cas no 1806053-02-0 (2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole
• CAS No: 1806053-02-0
• MF: C₁₀H₈F₆S
• MW: 274.225942611694
• CID: 5008640
• Update Time: 2025-06-08

2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole

• Inchi： 1S/C10H8F6S/c1-5-6(9(11,12)13)3-4-7(17-2)8(5)10(14,15)16/h3-4H,1-2H3
• InChI Key： GOFNZIBKBMHUQZ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(F)(F)F)C(C)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3

Additional information on 2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole (CAS No. 1806053-02-0)

2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole (CAS No. 1806053-02-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and thioanisole functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of high-performance materials and bioactive molecules.

The molecular structure of 2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole features two trifluoromethyl groups at the 2 and 4 positions of the benzene ring, along with a methylthio substituent at the 3 position. This arrangement imparts distinct electronic and steric properties, which are critical for its reactivity in cross-coupling reactions and other synthetic transformations. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, traits highly sought after in drug discovery and agrochemical formulations.

In recent years, the demand for fluorinated compounds like 2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole has surged due to their applications in pharmaceutical intermediates and crop protection agents. The compound's ability to act as a building block for more complex molecules has positioned it as a key player in the synthesis of heterocyclic compounds and functionalized aromatics. Its versatility is further highlighted by its use in the development of liquid crystals and organic electronic materials, where its thermal and chemical stability are highly advantageous.

From an environmental and regulatory perspective, 2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole is designed to meet stringent safety standards. Its synthesis often involves green chemistry principles, minimizing waste and hazardous byproducts. This aligns with the growing industry focus on sustainable chemical production and eco-friendly synthesis routes, topics that are frequently searched by professionals in the field.

The compound's role in medicinal chemistry cannot be overstated. Its trifluoromethyl groups are known to improve the bioavailability and binding affinity of drug candidates, making it a popular choice for researchers working on central nervous system (CNS) therapeutics and anti-inflammatory agents. Additionally, its potential in catalysis and polymer chemistry is being explored, with studies suggesting its utility in creating high-performance polymers with enhanced durability and resistance to degradation.

For those seeking detailed technical data, 2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole (CAS No. 1806053-02-0) is available in high purity grades suitable for research and industrial applications. Its spectroscopic properties, including NMR and mass spectrometry data, are well-documented, facilitating its identification and quality control in laboratory settings. The compound's solubility in common organic solvents further enhances its practicality in synthetic workflows.

In summary, 2,4-Bis(trifluoromethyl)-3-(methyl)thioanisole represents a cutting-edge solution for modern chemical challenges. Its multifaceted applications, from drug development to advanced materials, underscore its importance in contemporary research. As the scientific community continues to innovate, this compound is poised to play a pivotal role in shaping the future of fluorine chemistry and functional materials.